Cas no 1696702-98-3 (2-ethyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 2-ethyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1696702-98-3
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6567442
• PubChem ID: 136840113
• Update Time: 2025-10-29

2-ethyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• 2-ethyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
• EN300-1118430
• 1696702-98-3

• Inchi： 1S/C11H18N4/c1-3-9-13-10-12-7-4-8(15(10)14-9)11(2)5-6-11/h8H,3-7H2,1-2H3,(H,12,13,14)
• InChI Key： DTVSPNDIGHMIQY-UHFFFAOYSA-N
• SMILES： N12C(=NC(CC)=N1)NCCC2C1(C)CC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.7Ų

Additional information on 2-ethyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

Introduction to 2-ethyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 1696702-98-3)

2-ethyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine, identified by its CAS number 1696702-98-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the triazoloapyrimidine class, a scaffold that has been extensively explored for its pharmacological properties in recent years. The presence of multiple nitrogen atoms in its structure imparts it with a high degree of electron density, making it a promising candidate for interactions with biological targets.

The molecular structure of 2-ethyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine features a fused triazolopyrimidine ring system, which is further functionalized by an ethyl group at the 2-position and a 1-methylcyclopropyl substituent at the 7-position. This specific arrangement of functional groups contributes to its distinct chemical and biological properties. The 1-methylcyclopropyl moiety introduces steric hindrance and lipophilicity, which can influence both the compound's solubility and its ability to interact with biological targets. The ethyl group at the 2-position may also play a role in modulating the compound's reactivity and binding affinity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. The triazoloapyrimidine scaffold has been particularly studied for its ability to act as a privileged structure in drug discovery. This class of compounds has shown promise in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The unique electronic properties of the triazolopyrimidine ring system allow for versatile interactions with biological macromolecules such as enzymes and receptors.

One of the most compelling aspects of 2-ethyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine is its potential as a lead compound for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify this scaffold in order to enhance its biological activity and pharmacokinetic properties. For instance, structural modifications aimed at improving solubility and reducing toxicity are crucial steps in the development of new drugs. Additionally, modifications that enhance binding affinity to specific biological targets can lead to more effective therapeutic agents.

The synthesis of 2-ethyl-7-(1-methylcyclopropyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the triazolopyrimidine core. The introduction of the ethyl and 1-methylcyclopropyl groups typically occurs at later stages in the synthesis to allow for greater control over regioselectivity and stereochemistry. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound.

From a computational chemistry perspective, 2-ethyl-7-(1-methylcyclopropyl)-4H,5,6,7/subtraction trizolopyrimidine (CAS No. 1696702-98/>3) has been subjected to detailed molecular modeling studies to understand its interactions with potential biological targets. These studies often involve docking simulations to predict how the compound might bind to enzymes or receptors involved in disease pathways. By analyzing these interactions computationally, researchers can gain insights into how structural modifications might improve binding affinity or selectivity.

The pharmacological evaluation of CAS No1696702-/subtraction98/>3 has revealed several interesting properties that make it a promising candidate for further development. Initial studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may have antimicrobial properties, which could make it useful in treating infections caused by resistant bacterial strains.

One particularly intriguing aspect of this compound is its ability to modulate signaling pathways involved in cell proliferation and survival. For example, studies have suggested that it may interfere with the activity of kinases, which are enzymes critical for regulating cell growth and division. By inhibiting these kinases, CAS No169670-/subtraction98/>3 could potentially disrupt cancer cell proliferation cycles leading to their death or growth arrest.

The development of novel therapeutic agents often requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians working together to optimize drug candidates from early discovery stages through clinical trials. In the case of CAS No169670-/subtraction98/>3, ongoing research aims to identify optimal dosing regimens, assess toxicity profiles, and explore combination therapies that could enhance its therapeutic efficacy.

The regulatory landscape for new drug development also plays a critical role in determining how quickly compounds like CAS No169670-/subtraction98/>3 can progress through clinical trials towards market approval. Regulatory agencies such as the U.S Food Drug Administration (FDA) require extensive data on safety and efficacy before approving new drugs for human use. This process involves multiple phases of clinical trials designed to evaluate how well the drug works compared with existing treatments while monitoring for any adverse effects.

In conclusion, CAS No169670-/subtraction98/>3 represents an exciting opportunity for further research into novel therapeutic agents based on its unique structural features potential biological activities.* As our understanding*of disease mechanisms*continues*to grow,*so too does*the need*for innovative*compounds like*this one*to address*unmet medical needs.* Future research should focus on optimizing*its chemical properties*and evaluating*its clinical potential*in well-designed*human trials.* With continued investigation,*this compound*has the*potential*to make significant contributions*towards improving patient outcomes*in various therapeutic areas.*